Cas no 886915-57-7 (2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole)

• Product Name: 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole
• CAS No: 886915-57-7
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5478550
• Update Time: 2025-10-31

2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,3-dihydro-1,4-benzodioxin-2-yl)[4-(4,5-dimethyl-2-benzothiazolyl)-1-piperazinyl]-
• 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole

• Inchi： 1S/C22H23N3O3S/c1-14-7-8-19-20(15(14)2)23-22(29-19)25-11-9-24(10-12-25)21(26)18-13-27-16-5-3-4-6-17(16)28-18/h3-8,18H,9-13H2,1-2H3
• InChI Key： GYWQSUKVJLYYML-UHFFFAOYSA-N
• SMILES： C(C1COC2=CC=CC=C2O1)(N1CCN(C2=NC3=C(C)C(C)=CC=C3S2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole

Comprehensive Analysis of 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole (CAS No. 886915-57-7)

The compound 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole (CAS No. 886915-57-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of a benzodioxine moiety, a piperazine ring, and a dimethyl-benzothiazole group, this compound exhibits potential pharmacological properties that are currently under investigation. Researchers are particularly interested in its possible applications in targeting specific biological pathways, making it a subject of ongoing studies in academic and industrial laboratories.

One of the key structural features of this compound is the presence of a 2,3-dihydro-1,4-benzodioxine group, which is known for its role in enhancing metabolic stability and bioavailability in drug molecules. The piperazine moiety further contributes to its versatility, often serving as a linker that improves binding affinity to target proteins. The 4,5-dimethyl-1,3-benzothiazole component, on the other hand, is a privileged scaffold in medicinal chemistry, frequently associated with anti-inflammatory and antimicrobial activities. This combination of functional groups makes CAS No. 886915-57-7 a compelling candidate for further exploration.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, driven by their potential in addressing unmet medical needs. Searches for "benzodioxine derivatives in drug discovery" and "piperazine-based bioactive molecules" have surged, reflecting the demand for innovative therapeutic agents. The compound’s structural complexity also aligns with the trend toward fragment-based drug design, a strategy that leverages small molecular fragments to build potent inhibitors or modulators of biological targets.

From a synthetic chemistry perspective, the preparation of 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole involves multi-step organic transformations, including condensation reactions and cyclization processes. The purity and yield of the final product are critical, as impurities can significantly impact its biological activity. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize this compound, ensuring its suitability for further studies.

The potential applications of CAS No. 886915-57-7 extend beyond traditional drug development. With the rise of computational chemistry and AI-driven drug discovery, researchers are increasingly using in silico methods to predict its interactions with biological targets. Questions like "How does benzodioxine improve drug bioavailability?" and "What are the latest advances in benzothiazole-based therapeutics?" are frequently explored in online forums and scientific databases, highlighting the compound’s relevance in contemporary research.

In conclusion, 2-4-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperazin-1-yl-4,5-dimethyl-1,3-benzothiazole represents a fascinating example of modern medicinal chemistry. Its intricate structure and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to uncover its properties and applications, this compound may pave the way for new therapeutic innovations, addressing some of the most pressing challenges in healthcare today.